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Compound of Interest

Compound Name: 2-Hydroxyestradiol-13C6

Cat. No.: B12427148 Get Quote

A Comprehensive Resource for Researchers and
Drug Development Professionals
This technical guide provides an in-depth overview of 2-Hydroxyestradiol-¹³C₆, a critical

analytical standard for research in endocrinology, oncology, and drug development. This

document outlines commercial sources, presents detailed analytical methodologies, and

illustrates key biological pathways associated with this stable isotope-labeled catechol

estrogen.

Commercial Availability of 2-Hydroxyestradiol-¹³C₆
For researchers seeking to procure 2-Hydroxyestradiol-¹³C₆, several reputable suppliers offer

this compound, typically with high isotopic and chemical purity. The following table summarizes

the key quantitative data from prominent commercial vendors to facilitate comparison and

purchasing decisions.
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Supplier
Product
Name

Catalog
Number/Ref
erence

Isotopic
Purity (%)

Chemical
Purity (%)

Available
Quantity

LGC

Standards

2-

Hydroxyestra

diol

(13,14,15,16,

17,18-¹³C₆,

99%)

TRC-

H981602
99 Not Specified Not Specified

Eurisotop

(Cambridge

Isotope

Laboratories)

DL-2-

HYDROXYE

STRADIOL

(13,14,15,16,

17,18-¹³C₆,

99%)

CLM-8012 99 98 0.1 mg

Alfa

Chemistry

DL-2-

Hydroxyestra

diol

(13,14,15,16,

17,18-¹³C₆,

99%)

Not Specified 99 Not Specified Not Specified

Chromservis

(distributor for

CIL)

dl-2-

hydroxyestra

diol

(13,14,15,16,

17,18-13c6,

99%)

CLM-8012 99 Not Specified Not Specified

Experimental Protocol: Quantification of 2-
Hydroxyestradiol in Human Serum/Plasma by
Isotope Dilution LC-MS/MS
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The following protocol provides a detailed methodology for the accurate quantification of 2-

Hydroxyestradiol in biological matrices using 2-Hydroxyestradiol-¹³C₆ as an internal standard.

This method is a composite of established techniques in the field.[1][2][3]

1. Materials and Reagents:

2-Hydroxyestradiol-¹³C₆ (Internal Standard)

Unlabeled 2-Hydroxyestradiol (for calibration standards)

HPLC-grade Methanol, Acetonitrile, and Water

Formic Acid

Human serum or plasma (charcoal-stripped for calibration curve)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

β-Glucuronidase/Arylsulfatase from Helix pomatia (for total estrogen measurement)

Ascorbic acid

Acetate buffer (pH 5.0)

2. Standard Solution Preparation:

Stock Solutions: Prepare individual stock solutions of unlabeled 2-Hydroxyestradiol and 2-

Hydroxyestradiol-¹³C₆ in methanol at a concentration of 1 mg/mL. Store at -20°C.

Working Standard Solutions: Serially dilute the unlabeled 2-Hydroxyestradiol stock solution

with methanol to prepare a series of working standards for the calibration curve (e.g., 0.1

pg/mL to 1000 pg/mL).

Internal Standard Spiking Solution: Dilute the 2-Hydroxyestradiol-¹³C₆ stock solution with

methanol to a final concentration of 1 ng/mL.

3. Sample Preparation:
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For Total 2-Hydroxyestradiol (including conjugated forms):

To 500 µL of serum/plasma, add 10 µL of the internal standard spiking solution.

Add 500 µL of acetate buffer (pH 5.0) containing ascorbic acid.

Add 10 µL of β-Glucuronidase/Arylsulfatase solution.

Incubate at 37°C for at least 4 hours to overnight to deconjugate the estrogens.

For Unconjugated (Free) 2-Hydroxyestradiol:

To 500 µL of serum/plasma, add 10 µL of the internal standard spiking solution.

Proceed directly to extraction.

4. Solid Phase Extraction (SPE):

Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the prepared sample onto the cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase.

5. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.
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Gradient: A suitable gradient to separate 2-Hydroxyestradiol from other estrogens and

matrix components (e.g., 5-95% B over 10 minutes).

Flow Rate: 0.3 mL/min.

Injection Volume: 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative or positive mode (derivatization

may be required for enhanced sensitivity in positive mode).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

2-Hydroxyestradiol: Precursor ion (m/z) -> Product ion (m/z) - to be optimized based on

instrumentation.

2-Hydroxyestradiol-¹³C₆: Precursor ion (m/z) -> Product ion (m/z) - to be optimized

based on instrumentation.

Optimize collision energy and other MS parameters for maximum signal intensity.

6. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the unlabeled standards.

Determine the concentration of 2-Hydroxyestradiol in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Biological Pathways and Experimental Workflows
To understand the biological context and experimental design involving 2-Hydroxyestradiol, the

following diagrams illustrate key pathways and a typical analytical workflow.
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Metabolic pathway of Estradiol to 2-Hydroxyestradiol and its downstream products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 2-
Hydroxyestradiol-¹³C₆]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12427148#commercial-suppliers-of-2-
hydroxyestradiol-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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